Cas no 37497-86-2 (METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE)

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE structure
37497-86-2 structure
Product Name:METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
CAS No:37497-86-2
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD00140353
CID:854153
PubChem ID:3338790
Update Time:2025-04-19

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
    • 1-Chloroisoquinoline-4-carboxylic acid methylester
    • methyl 1-chloroisoquinoline-4-carboxylate
    • 1-Chlor-4-carbomethoxyisochinolin
    • 1-chloro-isoquinoline-4-carboxylic acid methyl ester
    • methyl 1-chloroisoqiunoline-4-carboxylate
    • methylchloroisoquinolinecarboxylate
    • 9B-078
    • J-521756
    • DTXSID10391597
    • SCHEMBL1368161
    • YTJDBMFLRYQTPT-UHFFFAOYSA-N
    • 37497-86-2
    • SB36906
    • CS-0150766
    • Z1509589861
    • MFCD00140353
    • AKOS005071401
    • EN300-5517297
    • 1-Chloroisoquinoline-4-carboxylic acid methyl ester
    • MDL： MFCD00140353
    • Inchi： 1S/C11H8ClNO2/c1-15-11(14)9-6-13-10(12)8-5-3-2-4-7(8)9/h2-6H,1H3
    • InChI Key： YTJDBMFLRYQTPT-UHFFFAOYSA-N
    • SMILES： ClC1C2C=CC=CC=2C(C(=O)OC)=CN=1

Computed Properties

  • Exact Mass: 221.02400
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.67480

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Security Information

  • HazardClass：IRRITANT

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-1g
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
1g
 2527.17CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-5g
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
5g
 10108.67CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-500mg
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
500mg
 1679.12CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-250mg
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
250mg
 1263.58CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-100mg
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
100mg
 1060.05CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0280-50mg
1-Chloro-isoquinoline-4-carboxylic acid methyl ester
 37497-86-2 96%
50mg
 932.85CNY 2021-05-08
Fluorochem
048404-1g
1-Chloroisoquinoline-4-carboxylic acid methyl ester
 37497-86-2 95%
1g
 ￡271.00 2022-02-28
Chemenu
CM143766-250mg
Methyl 1-chloro-4-isoquinolinecarboxylate
 37497-86-2 97%
250mg
 $*** 2023-05-30
Chemenu
CM143766-1g
Methyl 1-chloro-4-isoquinolinecarboxylate
 37497-86-2 97%
1g
 $*** 2023-05-30
Chemenu
CM143766-5g
Methyl 1-chloro-4-isoquinolinecarboxylate
 37497-86-2 97%
5g
 $*** 2023-05-30

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Related Literature

Related Categories

37497-86-2 (METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.